Cas no 1037131-07-9 (1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1037131-07-9
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 4559607
• PubChem ID: 28937717
• Update Time: 2025-07-21

1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)cyclobutanecarboxylic Acid
• 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid

• MDL： MFCD11037026
• Inchi： 1S/C11H10ClFO2/c12-7-3-1-4-8(13)9(7)11(10(14)15)5-2-6-11/h1,3-4H,2,5-6H2,(H,14,15)
• InChI Key： FZJYVCRHMAABKJ-UHFFFAOYSA-N
• SMILES： C1(C2=C(F)C=CC=C2Cl)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 228.0353354g/mol
• Monoisotopic Mass: 228.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1037131-07-9)

1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1037131-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carboxylic acid derivative features a unique cyclobutane ring fused with a halogen-substituted phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel small-molecule therapeutics.

The structural uniqueness of 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid lies in its steric constraints and electronic properties induced by the cyclobutane backbone and halogen atoms. These features enhance its binding affinity to biological targets, a hot topic in computational chemistry and molecular docking studies. Recent publications highlight its role in optimizing bioavailability and metabolic stability—key challenges addressed in modern medicinal chemistry.

From an industrial perspective, CAS No. 1037131-07-9 is synthesized via multistep organic reactions, including cyclobutanation and aryl halide functionalization. Its purity and yield are critical for downstream applications, driving innovations in green chemistry and catalytic processes. Environmental concerns have spurred interest in solvent-free synthesis and microwave-assisted reactions, which reduce waste and energy consumption—a trending focus in sustainable chemistry.

Analytical characterization of 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure compliance with pharmaceutical standards (e.g., ICH guidelines), a recurring theme in quality control discussions. The compound’s stability under varying pH and thermal conditions is also a frequent subject in formulation science forums.

Emerging applications of 1037131-07-9 include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge areas in drug development. Its scaffold versatility allows derivatization for structure-activity relationship (SAR) studies, a technique pivotal in optimizing lead compounds. These trends resonate with the rise of precision medicine and personalized therapeutics in global healthcare.

In summary, 1-(2-chloro-6-fluorophenyl)cyclobutane-1-carboxylic acid exemplifies the intersection of synthetic innovation and biological relevance. Its study addresses both academic curiosities and industrial needs, reflecting the dynamic evolution of chemical research. As demand for tailored molecular solutions grows, compounds like CAS No. 1037131-07-9 will remain at the forefront of scientific exploration.